Cas no 18213-90-6 (2-Phenoxypyrimidine)

• Product Name: 2-Phenoxypyrimidine
• CAS No: 18213-90-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 3033728
• PubChem ID: 5324768
• Update Time: 2025-04-21

2-Phenoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Phenoxypyrimidine
• CEBDRQUBQYQBEV-UHFFFAOYSA-N
• Z53860348
• phenoxypyrimidine
• InChI=1/C10H8N2O/c1-2-5-9(6-3-1)13-10-11-7-4-8-12-10/h1-8
• 18213-90-6
• AKOS034438677
• SCHEMBL667594
• CHEMBL4580308

• Inchi： 1S/C10H8N2O/c1-2-5-9(6-3-1)13-10-11-7-4-8-12-10/h1-8H
• InChI Key： CEBDRQUBQYQBEV-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.063662883Da
• Monoisotopic Mass: 172.063662883Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35Ų